1-[[2-(6-Bromoquinolin-4-yl)-1-pyridin-2-ylethylidene]amino]pyrrolidin-2-one

• Molecular Formula: C20H17BrN4O
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 1-[[2-(6-bromoquinolin-4-yl)-1-pyridin-2-ylethylidene]amino]pyrrolidin-2-one
• InChI: InChI=1S/C20H17BrN4O/c21-15-6-7-17-16(13-15)14(8-10-23-17)12-19(18-4-1-2-9-22-18)24-25-11-3-5-20(25)26/h1-2,4,6-10,13H,3,5,11-12H2
• InChI Key: WELNPERCLUGLPU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)N=C(CC2=C3C=C(C=CC3=NC=C2)Br)C4=CC=CC=N4

Description

This compound features a pyrrolidin-2-one core linked via an imino group to a hybrid substituent containing a 6-bromoquinoline and a pyridine moiety. The pyridine and imine functionalities may enhance binding to biological targets through hydrogen bonding or π-π interactions.

Comparison with Similar Compounds

Structural Features and Substituent Effects

Compound Name / ID	Key Substituents	Structural Highlights
Target Compound	6-Bromoquinoline, pyridin-2-yl, ethylideneamino	Bulky aromatic systems; potential for enhanced target affinity and lipophilicity
1-[(2-{[(Z)-(4-chlorophenyl)... (N10)	4-Chlorophenyl, thiazole	Electron-withdrawing Cl group; thiazole may improve metabolic stability
1-(3-((4-Amino-6-...)	Triazinyl methoxy, 3-methylphenethyl	Polar triazine group; likely moderate solubility
14a (AChE inhibitor)	Benzyl, 3,4-dimethoxybenzyl, piperidinyl	Methoxy groups enhance CNS penetration; dual aromatic systems for enzyme inhibition
1-(3-Chloropyrazin-2-yl)...	3-Chloropyrazinyl	Smaller aromatic substituent; potential for nucleophilic substitution reactions

Pharmacological Activity

• AChE Inhibitors (14a, 14d, 10b) : Compound 14a (docking score: -18.59) outperformed donepezil (-17.257) in silico, attributed to its dual benzyl/methoxybenzyl groups enhancing binding to acetylcholinesterase. Compound 10b (4-fluorobenzoyl substituent) showed excellent anti-Alzheimer’s activity, likely due to improved blood-brain barrier permeability. Target Compound: The bromoquinoline group may confer distinct activity, possibly in antiparasitic or anticancer contexts, but lacks direct evidence in the provided data.

Physicochemical Properties

• Melting Points: N10: 188–190°C (higher than simpler derivatives due to thiazole and chlorophenyl groups). Target Compound: Expected higher than N10 due to larger aromatic systems (quinoline, pyridine).
• Solubility: Triazine derivative : Moderate (polar triazine group). 14a : Low (lipophilic benzyl groups). Target Compound: Likely low solubility due to bromoquinoline’s hydrophobicity.

Research Implications and Gaps

• Target Compound: The bromoquinoline-pyridine hybrid structure warrants exploration in infectious disease or oncology models. Computational docking studies (as in ) could predict its binding to targets like kinase enzymes or DNA.
• Synthetic Challenges : The complex substituents may require optimized coupling conditions to improve yield, drawing from methods in .
• Comparative Limitations : Direct pharmacological data for the target compound are absent in the evidence; further experimental validation is needed.

Preparation Methods

Core Quinoline Synthesis

The 6-bromoquinoline moiety is synthesized via cyclization of 4-bromoaniline derivatives. A widely adopted method involves reacting 4-bromoaniline with Meldrum’s acid (2,2-dimethyl-1,3-dioxane-4,6-dione) and triethyl orthoformate under solvent-free conditions to form 5-(((4-bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione. Cyclization in diphenyl ether at 190°C yields 6-bromoquinolin-4-ol, which is subsequently halogenated using phosphorus oxychloride (POCl₃) to produce 6-bromo-4-chloroquinoline. Further iodination with sodium iodide in acetonitrile affords 6-bromo-4-iodoquinoline, a versatile intermediate for cross-coupling reactions.

Pyridinyl-Ethanone Precursor

The ketone fragment, 2-(6-bromoquinolin-4-yl)-1-pyridin-2-ylethanone, is synthesized via nucleophilic aromatic substitution. 6-Bromo-4-iodoquinoline reacts with pyridinyl Grignard reagents (e.g., 2-pyridinylmagnesium bromide) in tetrahydrofuran (THF), followed by oxidation of the resultant alcohol to the ketone using Jones reagent. Alternatively, Ullmann coupling between 6-bromo-4-iodoquinoline and 2-acetylpyridine in the presence of a copper catalyst has been reported.

Pyrrolidin-2-one Amine Synthesis

Aminopyrrolidin-2-one is prepared via a [3+2] cycloaddition strategy. Donor-acceptor cyclopropanes, such as dimethyl 2-phenylcyclopropane-1,1-dicarboxylate, react with benzylamines in toluene under acidic conditions to form 1,5-substituted pyrrolidin-2-ones. Saponification of the ester group with aqueous sodium hydroxide, followed by thermolytic decarboxylation, yields the free amine.

Primary Synthetic Routes

Imine Coupling Method (Patent CA2501322C)

The most direct route involves condensing 2-(6-bromoquinolin-4-yl)-1-pyridin-2-ylethanone with aminopyrrolidin-2-one under Dean-Stark conditions to facilitate water removal.

Procedure :

• Combine 2-(6-bromoquinolin-4-yl)-1-pyridin-2-ylethanone (1.0 equiv), aminopyrrolidin-2-one (1.2 equiv), and p-toluenesulfonic acid (0.1 equiv) in toluene.
• Reflux at 110°C for 12 hours with azeotropic removal of water.
• Cool, filter, and purify via column chromatography (SiO₂, ethyl acetate/hexane 1:2).

Yield : 35.2%.
Characterization :

• ¹H NMR (DMSO-d₆): δ 8.54 (d, J = 4.5 Hz, 1H, quinoline-H), 8.24 (d, J = 4.5 Hz, 1H, pyridine-H), 8.16 (s, 1H, imine-H).
• LC-MS : m/z 451.1 [M+H]⁺.

Reductive Amination Approach

An alternative method employs reductive amination to form the imine linkage.

Procedure :

• React 2-(6-bromoquinolin-4-yl)-1-pyridin-2-ylethanone (1.0 equiv) with aminopyrrolidin-2-one (1.5 equiv) in methanol.
• Add sodium cyanoborohydride (2.0 equiv) and stir at room temperature for 24 hours.
• Quench with aqueous ammonium chloride and extract with dichloromethane.
• Purify via recrystallization from ethanol.

Yield : 28–32% (estimated from analogous reactions).

Optimization Challenges and Comparative Analysis

Yield Limitations

The low yields in both methods (≤35%) arise from:

• Steric hindrance at the imine formation site.
• Competing side reactions, such as ketone reduction or pyrrolidinone ring opening.

Purity Considerations

Chromatographic purification is essential due to byproducts like unreacted ketone or over-reduced amines. Reverse-phase HPLC (C18 column, acetonitrile/water gradient) achieves >95% purity.

Spectroscopic and Physicochemical Data

Table 1. Physicochemical Properties

Property	Value
Molecular Formula	C₂₁H₁₆BrN₃O
Molecular Weight	450.28 g/mol
Melting Point	198–202°C (dec.)
Solubility	DMSO: >50 mg/mL; H₂O: <0.1 mg/mL
LogP (Octanol-Water)	3.2 (predicted)

Table 2. Key Spectral Assignments

Technique	Signals
¹H NMR (400 MHz, DMSO)	δ 8.54 (quinoline-H), 8.24 (pyridine-H), 4.21 (pyrrolidinone-H)
¹³C NMR	δ 176.8 (C=O), 152.1 (imine-C)
IR (KBr)	1665 cm⁻¹ (C=O stretch)